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Compound of Interest

Compound Name: 31-Homorifamycin W

Cat. No.: B15564521

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding "31-Homorifamycin W" is not available in the public domain.

This guide provides a comparative analysis of well-characterized rifamycins—Rifampicin (RIF),

Rifabutin (RFB), and Rifapentine (RFP)—to illustrate the principles of cross-resistance in

Mycobacterium tuberculosis, offering valuable insights for drug development and research in

this class of antibiotics.

Resistance to rifamycins is primarily mediated by mutations in the RNA polymerase β-subunit

gene, rpoB. These mutations can lead to varying levels of cross-resistance among different

rifamycin derivatives. Understanding these patterns is crucial for the development of new

analogs that can overcome existing resistance mechanisms.

Quantitative Cross-Resistance Data
The following table summarizes the Minimum Inhibitory Concentrations (MICs) of Rifampicin,

Rifabutin, and Rifapentine against M. tuberculosis strains harboring different mutations in the

rpoB gene. The data illustrates how specific mutations confer different levels of resistance to

these three key rifamycins.
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Table 1: MICs (μg/mL) of Rifamycins Against M. tuberculosis with Different rpoB Mutations

rpoB Codon
Mutation

Amino Acid
Change

Rifampicin
(RIF) MIC
(μg/mL)

Rifabutin
(RFB) MIC
(μg/mL)

Rifapentine
(RFP) MIC
(μg/mL)

Wild Type (No mutation) 0.06 - 0.25 0.015 - 0.06 0.03 - 0.125

511 Leu → Pro >64 0.25 >32

516 Asp → Val >64 0.25 - 0.5 >32

516 Asp → Gly >64 0.125 >32

522 Ser → Leu 32 0.25 16

526 His → Asp >64 >4 >32

526 His → Tyr >64 >4 >32

526 His → Leu >64 2 >32

531 Ser → Leu >64 >4 >32

533 Leu → Pro >64 1 >32

Data compiled from multiple studies. MIC ranges can vary based on the specific strain and

testing methodology.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) using Microplate Alamar Blue Assay (MABA)
This colorimetric assay is a widely used method for determining the MIC of antimicrobial agents

against M. tuberculosis.[1][2][3][4][5]

a. Inoculum Preparation:

M. tuberculosis is cultured on Löwenstein-Jensen medium.
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Bacterial colonies are scraped and placed in a tube containing glass beads and sterile saline

with Tween 80.

The tube is vortexed to create a homogenous suspension.

The suspension is allowed to settle, and the supernatant is transferred to a new tube.

The turbidity of the bacterial suspension is adjusted to match a McFarland No. 1 standard.

This suspension is then diluted 1:20 in 7H9 broth supplemented with oleic acid-albumin-

dextrose-catalase (OADC).

b. Plate Preparation and Incubation:

A 96-well microtiter plate is used.

Serial dilutions of the test compounds (Rifampicin, Rifabutin, etc.) are prepared in 7H9-

OADC broth directly in the plate.

100 μL of the prepared bacterial inoculum is added to each well containing the drug dilutions.

Control wells are included: a drug-free control (inoculum only) and a sterile control (broth

only).

The plate is sealed and incubated at 37°C for 5-7 days.

c. Reading the Results:

After incubation, 50 μL of a freshly prepared 1:1 mixture of Alamar Blue reagent and 10%

Tween 80 is added to each well.[1]

The plate is re-incubated for 24-48 hours.

A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.

The MIC is defined as the lowest drug concentration that prevents this color change, i.e., the

well remains blue.[1]
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Characterization of rpoB Gene Mutations
This protocol outlines the standard method for identifying mutations in the rifampicin resistance-

determining region (RRDR) of the rpoB gene using PCR and DNA sequencing.[6][7][8][9]

a. DNA Extraction:

Bacterial cells from a pure culture of M. tuberculosis are harvested.

Genomic DNA is extracted using a suitable method, such as the cetyltrimethylammonium

bromide (CTAB) method.

The quality and quantity of the extracted DNA are assessed using spectrophotometry.

b. PCR Amplification:

The 81-bp hot-spot region of the rpoB gene is amplified using specific primers.

The PCR reaction mixture typically contains the extracted DNA template, forward and

reverse primers, dNTPs, Taq DNA polymerase, and PCR buffer.

PCR is performed in a thermocycler with appropriate cycling conditions (denaturation,

annealing, and extension steps).

c. DNA Sequencing and Analysis:

The amplified PCR product is purified to remove primers and dNTPs.

The purified product is then subjected to Sanger sequencing.

The resulting DNA sequence is aligned with the wild-type rpoB sequence of a reference

strain (e.g., H37Rv).

Any nucleotide differences are identified, and the corresponding amino acid changes are

determined to pinpoint the specific mutation.
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The following diagrams illustrate the mechanism of action of rifamycins and the structural basis

of resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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